4-(5-methylthiophen-2-yl)-N-(pyridin-3-yl)thiazol-2-amine hydrochloride

• IUPAC Name: 4-(5-methylthiophen-2-yl)-N-pyridin-3-yl-1,3-thiazol-2-amine;hydrochloride
• InChI: InChI=1S/C13H11N3S2.ClH/c1-9-4-5-12(18-9)11-8-17-13(16-11)15-10-3-2-6-14-7-10;/h2-8H,1H3,(H,15,16);1H
• InChI Key: UKPWKIYWELWMQB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(S1)C2=CSC(=N2)NC3=CN=CC=C3.Cl
• Molecular Formula: C13H12ClN3S2
• Molecular Weight: 309.8 g/mol

Description

4-(5-methylthiophen-2-yl)-N-(pyridin-3-yl)thiazol-2-amine hydrochloride is a chemical compound that has been synthesized for scientific research purposes. This compound has shown potential in various studies and experiments due to its unique properties and mechanism of action.

Scientific Research Applications

Synthetic Pathways and Chemical Reactions

The synthesis of heterocyclic compounds, including thiazole derivatives, often involves reactions with active methylene compounds to yield a variety of heterocycles, such as pyrimidinones and aminothio compounds. This process highlights the utility of thiazole compounds in generating pharmacologically interesting frameworks (Shibuya, 1984). Furthermore, the one-pot synthesis of pyrimido[1,6-a]thieno[2,3-d]pyrimidin-4-ones showcases the versatility of thiazole derivatives in synthesizing new compounds with potential antiproliferative activity (Atapour-Mashhad et al., 2017).

Antiproliferative Evaluation

New thiazolo[4,5‐d]pyrimidine derivatives have been synthesized and evaluated for their antiproliferative activity against human breast cancer and nonmalignant cell lines. These compounds exhibit structure-, concentration-, and time-dependent activity, highlighting their potential in cancer treatment research (Bakavoli, Nikpour, & Rahimizadeh, 2006).

Structural Characterization

The structural characterization of N-(6-methoxypyridin-3-yl)-4-(pyridin-2-yl)thiazol-2-amine mono-hydrobromide salts has been reported, providing insights into the protonation sites and hydrogen bonding patterns. This research contributes to the understanding of the molecular structures and interactions of thiazole derivatives (Böck et al., 2021).

Non-Covalent Interactions

Investigations based on non-covalent interactions in thiourea derivatives have been conducted, offering valuable data on the intramolecular and intermolecular forces that influence the stability and reactivity of these compounds. Such studies are crucial for the design of molecules with specific properties and activities (Zhang et al., 2018).